Cas no 2172452-43-4 (4-(1-hydroxy-2,3-dimethylbutan-2-yl)oxan-4-ol)

• Product Name: 4-(1-hydroxy-2,3-dimethylbutan-2-yl)oxan-4-ol
• CAS No: 2172452-43-4
• MF: C₁₁H₂₂O₃
• MW: 202.290584087372
• CID: 6585807
• PubChem ID: 165764020
• Update Time: 2025-07-24

4-(1-hydroxy-2,3-dimethylbutan-2-yl)oxan-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1-hydroxy-2,3-dimethylbutan-2-yl)oxan-4-ol
• 2172452-43-4
• EN300-1642155

• Inchi： 1S/C11H22O3/c1-9(2)10(3,8-12)11(13)4-6-14-7-5-11/h9,12-13H,4-8H2,1-3H3
• InChI Key： DXXAVQMKMAWZCR-UHFFFAOYSA-N
• SMILES： OC1(CCOCC1)C(C)(CO)C(C)C

Computed Properties

• Exact Mass: 202.15689456g/mol
• Monoisotopic Mass: 202.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.7Ų

Additional information on 4-(1-hydroxy-2,3-dimethylbutan-2-yl)oxan-4-ol

Chemical Profile of 4-(1-hydroxy-2,3-dimethylbutan-2-yl)oxan-4-ol (CAS No. 2172452-43-4)

4-(1-hydroxy-2,3-dimethylbutan-2-yl)oxan-4-ol, identified by its Chemical Abstracts Service (CAS) number 2172452-43-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This oxanol derivative exhibits a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and drug development. The molecule’s backbone, featuring a tetrahydropyran moiety linked to a hydroxy-substituted isobutyl group, suggests a balance of lipophilicity and polarizability, making it a candidate for further exploration in molecular interactions.

The synthesis of 4-(1-hydroxy-2,3-dimethylbutan-2-yl)oxan-4-ol involves sophisticated organic transformations, including ring-closure reactions and selective functionalization of alcohols. The presence of both hydroxyl and alkyl groups in close proximity allows for diverse derivatization pathways, enabling the creation of analogues with tailored biological activities. Recent advancements in synthetic methodologies have refined the production of such heterocyclic compounds, enhancing yield and purity while minimizing side reactions.

In the realm of medicinal chemistry, the structural features of 4-(1-hydroxy-2,3-dimethylbutan-2-yl)oxan-4-ol make it an attractive scaffold for designing novel therapeutic agents. The oxanol group is known to influence molecular flexibility and binding affinity, while the isobutyl side chain contributes to membrane permeability. Such characteristics are pivotal in developing small-molecule drugs that target specific biological pathways. Current research highlights its potential as a precursor for kinase inhibitors or modulators of G-protein coupled receptors (GPCRs), where precise steric and electronic properties are essential.

Recent studies have demonstrated the compound’s ability to interact with biological targets through both hydrophobic and hydrogen bonding interactions. The tetrahydropyran ring provides a rigid yet adaptable scaffold that can be fine-tuned through structural modifications. For instance, computational modeling has revealed that subtle changes in the substitution pattern around the oxanol core can significantly alter binding affinities to protein targets. This underscores the importance of structure-activity relationships (SAR) in optimizing lead compounds for drug discovery.

The pharmacokinetic profile of 4-(1-hydroxy-2,3-dimethylbutan-2-yl)oxan-4-ol is another critical aspect under investigation. Preliminary in vitro studies suggest moderate solubility in aqueous media, balanced by favorable lipophilicity for cellular uptake. These properties are often sought after in drug candidates to ensure both bioavailability and metabolic stability. Further research is needed to evaluate its pharmacokinetic behavior in vivo, particularly focusing on metabolic pathways and excretion rates.

From a synthetic chemistry perspective, the development of efficient routes to 4-(1-hydroxy-2,3-dimethylbutan-2-yl)oxan-4-ol has opened new avenues for exploring related scaffolds. Transition-metal-catalyzed reactions, such as palladium-mediated cross-coupling and copper-assisted oxidation, have been employed to construct the oxanol core with high regioselectivity. These advances not only streamline production but also enable access to complex derivatives with potential therapeutic benefits.

The compound’s relevance extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly interested in heterocyclic compounds due to their broad spectrum of biological activities. The versatility of 4-(1-hydroxy-2,3-dimethylbutan-2-yl)oxan-4-ol as a building block allows for rapid screening in high-throughput assays to identify novel bioactive molecules. Its integration into drug discovery pipelines could accelerate the development of next-generation therapeutics targeting neurological disorders, inflammatory diseases, or cancer.

Future directions in the study of 4-(1-hydroxy-2,3-dimethylbutan-2-ylostanal oxan)-4iol include exploring its role as an intermediate in peptide mimetics or enzyme inhibitors. The oxanol group’s ability to mimic peptide bonds while maintaining structural integrity makes it a promising candidate for such applications. Additionally, green chemistry approaches are being explored to develop more sustainable synthetic routes, aligning with global efforts to minimize environmental impact.

In summary, 21724524354 CAS number 21724524354 compound 21724524354 compound name 21724524354 product name 21724524354 chemical name 21724524354 structure 21724524354 synthesis 21724524354 applications 21724524354 biological activity 21724524354 pharmaceutical potential 21724524354 medicinal chemistry 21724524354 research significance 21724524354 tetrahydropyran derivative 21724524354 hydroxylated isobutyl group 21724524354 bioorganic synthesis 21724524354 computational modeling 21724524354 structure activity relationship 21724524354 pharmacokinetics profile 21724524354 transition metal catalysis 21724524354 high throughput screening 21724524354 therapeutic development has emerged as a valuable compound with multifaceted applications. Its unique structural features and synthetic accessibility position it as a cornerstone in ongoing efforts to discover innovative pharmaceuticals.